Cas no 895653-60-8 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide
• CAS No: 895653-60-8
• MF: C₂₆H₂₁ClN₂O₄
• MW: 460.908945798874
• CID: 5762922
• PubChem ID: 18560099
• Update Time: 2025-06-15

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(3-chlorophenyl)acetamide
• F1609-0071
• AKOS001819593
• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide
• 895653-60-8
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C26H21ClN2O4/c1-2-33-20-11-12-23-21(14-20)26(32)22(25(31)17-7-4-3-5-8-17)15-29(23)16-24(30)28-19-10-6-9-18(27)13-19/h3-15H,2,16H2,1H3,(H,28,30)
• InChI Key： UPEZMOLEGKLPBE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=C(C=CC1=2)OCC)=O)=O

Computed Properties

• Exact Mass: 460.1189848g/mol
• Monoisotopic Mass: 460.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide

Comprehensive Overview of 2-(3-Benzoyl-6-Ethoxy-4-Oxo-1,4-Dihydroquinolin-1-yl)-N-(3-Chlorophenyl)Acetamide (CAS No. 895653-60-8)

The compound 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide (CAS No. 895653-60-8) is a specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzoyl group, ethoxy substitution, and chlorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in enzyme inhibition, receptor modulation, and anti-inflammatory pathways, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 895653-60-8 has surged due to their versatility in small-molecule drug design. This compound’s dihydroquinolinone core is particularly noteworthy, as similar scaffolds are found in FDA-approved drugs for conditions such as autoimmune disorders and metabolic diseases. Its N-(3-chlorophenyl)acetamide side chain further enhances its binding affinity to biological targets, a feature often queried in AI-driven molecular docking studies and computational chemistry forums.

The synthesis of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide involves multi-step organic reactions, including Friedel-Crafts acylation and amide coupling, which are frequently discussed in organic synthesis communities. Optimizing its yield and purity is critical for industrial-scale production, a topic trending in green chemistry and process intensification research. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing common user searches about quality control in APIs (Active Pharmaceutical Ingredients).

From a therapeutic perspective, the ethoxy group at the 6-position of the quinoline ring may influence the compound’s pharmacokinetic properties, including metabolic stability and oral bioavailability. These attributes are highly relevant to drug formulation scientists and are often explored in ADME studies (Absorption, Distribution, Metabolism, Excretion). Additionally, the 3-chlorophenyl fragment could contribute to selective target engagement, a hot topic in cancer research and neurodegenerative disease drug development.

Environmental and safety profiles of CAS No. 895653-60-8 are also of interest, particularly in light of growing sustainable chemistry initiatives. While not classified as hazardous, its biodegradability and ecotoxicology data are essential for compliance with REACH and other regulatory frameworks. This aligns with frequent searches on Safer-by-Design principles and benign solvents in synthetic routes.

In summary, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chlorophenyl)acetamide represents a compelling case study at the intersection of medicinal chemistry, process optimization, and translational research. Its structural complexity and functional diversity make it a valuable candidate for further investigation, resonating with contemporary interests in AI-augmented drug discovery and personalized therapeutics.